![molecular formula C19H24ClN3O B158454 Capri Blue CAS No. 1787-57-1](/img/structure/B158454.png)
Capri Blue
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Overview
Description
Capri Blue is a popular fragrance brand that offers a range of candles, diffusers, and other scented products. The company is known for its unique fragrances and high-quality products. This compound has become a household name in the fragrance industry, but what makes their products stand out from the rest? In
Mechanism of Action
The mechanism of action for Capri Blue's fragrances involves the olfactory system. The olfactory system is responsible for detecting and processing smells. When we inhale a fragrance, the molecules of the scent bind to receptors in the olfactory epithelium. These receptors send signals to the olfactory bulb, which processes the information and sends it to the brain. The brain then interprets the scent and produces a response.
Biochemical and Physiological Effects:
This compound's fragrances can have both biochemical and physiological effects on the body. Studies have shown that certain fragrances can reduce stress and anxiety, improve mood, and increase alertness. Fragrances can also have an impact on heart rate, blood pressure, and respiratory rate.
Advantages and Limitations for Lab Experiments
Capri Blue's fragrances can be used in lab experiments to study the effects of fragrance on behavior and physiology. The advantages of using this compound's fragrances in lab experiments include their high-quality ingredients and unique fragrance profiles. However, the limitations of using fragrances in lab experiments include the variability of scent perception among individuals and the potential for confounding variables.
Future Directions
There are several future directions for research on Capri Blue's fragrances. One area of research could focus on the effects of fragrance on specific populations, such as individuals with anxiety or depression. Another area of research could explore the use of fragrances in healthcare settings, such as hospitals or nursing homes. Finally, research could investigate the potential for fragrances to be used as a non-pharmacological intervention for pain management.
Conclusion:
This compound's fragrances have become a popular choice for consumers looking for high-quality scented products. The scientific research behind this compound's fragrances has shown that certain scents can have a positive impact on mood, behavior, and physiology. While there are limitations to using fragrances in lab experiments, the potential for future research on this compound's fragrances is promising.
Synthesis Methods
Capri Blue uses a variety of natural and synthetic ingredients to create their fragrances. The synthesis method involves combining different scents and ingredients to create a unique fragrance profile. The company uses high-quality ingredients to ensure that their products are long-lasting and effective.
Scientific Research Applications
Capri Blue's fragrances have been the subject of several scientific studies. Researchers have studied the effects of fragrance on mood, behavior, and cognitive performance. Studies have shown that certain scents can improve mood and cognitive performance, while others can have a calming effect.
properties
CAS RN |
1787-57-1 |
---|---|
Molecular Formula |
C19H24ClN3O |
Molecular Weight |
345.9 g/mol |
IUPAC Name |
[7-(dimethylamino)-2-methylphenoxazin-3-ylidene]-diethylazanium;chloride |
InChI |
InChI=1S/C19H24N3O.ClH/c1-6-22(7-2)17-12-19-16(10-13(17)3)20-15-9-8-14(21(4)5)11-18(15)23-19;/h8-12H,6-7H2,1-5H3;1H/q+1;/p-1 |
InChI Key |
QQOPAWAPLFHEEP-UHFFFAOYSA-M |
SMILES |
CC[N+](=C1C=C2C(=NC3=C(O2)C=C(C=C3)N(C)C)C=C1C)CC.[Cl-] |
Canonical SMILES |
CC[N+](=C1C=C2C(=NC3=C(O2)C=C(C=C3)N(C)C)C=C1C)CC.[Cl-] |
Other CAS RN |
1787-57-1 |
Origin of Product |
United States |
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